N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(phenylthio)acetamide

• IUPAC Name: N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C18H17N3O3S/c1-23-14-9-7-13(8-10-14)18-20-17(24-21-18)11-19-16(22)12-25-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,19,22)
• InChI Key: BSQHUKHAAAJETL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CNC(=O)CSC3=CC=CC=C3
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(phenylthio)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly referred to as "MTAPA" and is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of MTAPA is not fully understood. However, studies have suggested that it may exert its anti-tumor activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
MTAPA has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antioxidant activity. Additionally, it has been found to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTAPA is its potential applications in the field of medicinal chemistry. Its anti-tumor activity and low toxicity profile make it a promising candidate for the development of new cancer treatments. However, one of the limitations of MTAPA is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on MTAPA. One potential area of focus is the development of new cancer treatments based on the compound. Additionally, further studies are needed to fully understand the mechanism of action of MTAPA and its potential applications in the treatment of various inflammatory diseases. Finally, research is needed to develop new methods for synthesizing MTAPA that are more efficient and cost-effective.

Synthesis Methods

The synthesis of MTAPA involves the reaction of 4-methoxybenzohydrazide with thiophenol and chloroacetyl chloride in the presence of triethylamine. The resulting product is then treated with sodium methoxide and 3-chloroperoxybenzoic acid to obtain the final product.

Scientific Research Applications

MTAPA has been extensively studied for its potential applications in medicinal chemistry. Research has shown that it exhibits significant anti-tumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.